Cas no 1506588-52-8 (O-2-(2,3-dihydro-1H-inden-5-yl)ethylhydroxylamine)

• Product Name: O-2-(2,3-dihydro-1H-inden-5-yl)ethylhydroxylamine
• CAS No: 1506588-52-8
• MF: C₁₁H₁₅NO
• MW: 177.242902994156
• CID: 6020566
• PubChem ID: 83482053
• Update Time: 2025-05-22

O-2-(2,3-dihydro-1H-inden-5-yl)ethylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-(2,3-dihydro-1H-inden-5-yl)ethylhydroxylamine
• EN300-1747682
• 1506588-52-8
• O-[2-(2,3-dihydro-1H-inden-5-yl)ethyl]hydroxylamine

• Inchi： 1S/C11H15NO/c12-13-7-6-9-4-5-10-2-1-3-11(10)8-9/h4-5,8H,1-3,6-7,12H2
• InChI Key： PMMWXEVYSOCYSI-UHFFFAOYSA-N
• SMILES： O(CCC1C=CC2=C(C=1)CCC2)N

Computed Properties

• Exact Mass: 177.115364102g/mol
• Monoisotopic Mass: 177.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 35.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes

Additional information on O-2-(2,3-dihydro-1H-inden-5-yl)ethylhydroxylamine

O-2-(2,3-Dihydro-1H-inden-5-yl)ethylhydroxylamine: A Comprehensive Overview

O-2-(2,3-Dihydro-1H-inden-5-yl)ethylhydroxylamine (CAS No. 1506588-52-8) is a versatile organic compound with a unique structure that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its indene ring system, which imparts distinctive electronic and steric properties, making it a valuable building block in various chemical reactions. Recent advancements in synthetic methodologies have further expanded its applications, particularly in the development of bioactive molecules and advanced materials.

The indene framework within O-2-(2,3-dihydro-1H-inden-5-yl)ethylhydroxylamine is a key feature that contributes to its reactivity and selectivity in chemical transformations. Researchers have explored its use as a precursor for the synthesis of complex heterocyclic compounds, which are essential components in modern drug discovery programs. For instance, studies published in 2023 have demonstrated its utility in the construction of bioisosteres, which are structural analogs of pharmacophores that can enhance drug efficacy while reducing side effects.

One of the most notable applications of O-2-(2,3-dihydro-1H-inden-5-yl)ethylhydroxylamine is its role as a chiral auxiliary in asymmetric synthesis. This compound has been employed to facilitate the enantioselective construction of complex molecules, including natural products and pharmaceutical agents. Its ability to induce high levels of enantioselectivity has been validated through numerous experiments, making it a valuable tool for chemists aiming to develop optically active compounds with high precision.

In addition to its role in organic synthesis, O-2-(2,3-dihydro-1H-inden-5-yl)ethylhydroxylamine has also been investigated for its potential in materials science. Recent studies have highlighted its ability to form stable coordination complexes with transition metals, which could be harnessed for the development of novel catalysts or functional materials. For example, researchers have reported its use as a ligand in palladium-catalyzed cross-coupling reactions, where it significantly enhances catalytic efficiency and product yield.

The synthesis of O-2-(2,3-dihydro-1H-inden-5-y ethylhydroxylamine has been optimized through various strategies to improve scalability and sustainability. Modern approaches often employ green chemistry principles, such as the use of biodegradable solvents or enzyme-mediated reactions, to minimize environmental impact. These advancements not only enhance the practicality of the compound but also align with global efforts to promote sustainable chemical practices.

From a biological standpoint, O - ( CAS No . 1506588 - 52 - 8 ) has shown promise as a lead compound for drug discovery programs targeting various diseases. Its structural flexibility allows for easy modification to optimize pharmacokinetic properties such as solubility and bioavailability. Recent in vitro studies have demonstrated its potential as an inhibitor of key enzymes involved in neurodegenerative diseases like Alzheimer's disease and Parkinson's disease.

Moreover , O - ( CAS No . 1506588 - 52 - 8 ) has been utilized in the development of advanced materials , including stimuli-responsive polymers and nanomaterials . Its unique electronic properties make it an ideal candidate for applications in sensors , electronics , and energy storage devices . Researchers have reported significant progress in incorporating this compound into polymer matrices , resulting in materials with enhanced mechanical strength and thermal stability .

In conclusion , O - ( CAS No . 1506588 - 52 - 8 ) stands out as a multifaceted compound with immense potential across diverse scientific disciplines . Its structural versatility , combined with recent breakthroughs in synthetic methodologies and biological applications , positions it as a key player in advancing modern chemistry research . As ongoing studies continue to uncover new avenues for its utilization , this compound is poised to make even greater contributions to both academic and industrial settings .